Cas no 35601-83-3 (Methyl N-propylcarbamate)

• Product Name: Methyl N-propylcarbamate
• CAS No: 35601-83-3
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 2941166
• Update Time: 2023-08-10

Methyl N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-propylcarbamate
• N-methoxycarbonyl propylamine
• Propylcarbamic acid methyl ester

• Inchi： 1S/C5H11NO2/c1-3-4-6-5(7)8-2/h3-4H2,1-2H3,(H,6,7)
• InChI Key： BTNRKODCNRYNNJ-UHFFFAOYSA-N
• SMILES： O(C)C(NCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.8
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3